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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304 Get Quote

Disperse Red 17, a monoazo dye, is a synthetic colorant widely used in the textile and

cosmetic industries. Its chemical structure, characterized by a single azo bond (-N=N-), places

it in the azo class of dyes. This technical guide provides a comprehensive overview of

Disperse Red 17, focusing on its chemical properties, synthesis, applications, and

toxicological profile, with a particular emphasis on experimental methodologies and metabolic

pathways relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Disperse Red 17 is an organic compound with the chemical formula C₁₇H₂₀N₄O₄.[1] It is

characterized by its red color and is sparingly soluble in water but soluble in organic solvents

such as ethanol and acetone.[2] The dye's properties are summarized in the table below.
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Property Value Reference

Chemical Name

2-((2-Hydroxy-ethyl)-(3-methyl-

4-(4-nitro-phenylazo)-phenyl)-

amino)-ethanol

[3]

CAS Number 3179-89-3 [4]

Molecular Weight 344.37 g/mol [2]

Molecular Formula C₁₇H₂₀N₄O₄

Appearance
Reddish-brown crystals or

powder

Solubility Soluble in ethanol and acetone

Melting Point 150-152 °C

Synthesis of Disperse Red 17
The synthesis of Disperse Red 17 involves a two-step diazotization and coupling reaction.

While specific industrial synthesis protocols are proprietary, the general methodology can be

outlined based on the synthesis of structurally similar azo dyes.

Experimental Protocol: Synthesis
Step 1: Diazotization of 4-Nitrobenzenamine

Dissolve 4-Nitrobenzenamine in an acidic solution (e.g., hydrochloric acid or sulfuric acid) at

a low temperature (0-5 °C).

Slowly add a solution of sodium nitrite (NaNO₂) to the cooled 4-Nitrobenzenamine solution

with constant stirring.

The reaction produces a diazonium salt solution. The presence of excess nitrous acid can be

monitored using starch-iodide paper.

Step 2: Coupling Reaction
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Prepare a solution of the coupling component, N,N-bis(2-hydroxyethyl)-3-

methylbenzenamine, in an appropriate solvent.

Slowly add the previously prepared diazonium salt solution to the coupling component

solution, maintaining a low temperature and constant stirring.

The azo coupling reaction occurs, resulting in the formation of Disperse Red 17 as a colored

precipitate.

The precipitated dye is then filtered, washed with water to remove any unreacted starting

materials and byproducts, and dried.
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Synthesis Workflow of Disperse Red 17

4-Nitrobenzenamine Diazotization

N,N-bis(2-hydroxyethyl)-3-methylbenzenamine

Coupling Disperse Red 17

Dermal Absorption Experimental Workflow (OECD 428)

Prepare Skin Sample

Mount in Diffusion Cell

Apply Test Substance

Incubate

Sample Receptor Fluid

Analyze by HPLC
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Metabolic Pathway of Disperse Red 17

Disperse Red 17 Azo Reductase

p-nitroaniline

Reductive Cleavage

N,N-bis(2-hydroxyethyl)-3-methyl-p-phenylenediamine
Reductive Cleavage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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